1-(Piperidin-1-YL)butan-2-OL

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• SMILES: CCC(CN1CCCCC1)O
• InChI: InChI=1S/C9H19NO/c1-2-9(11)8-10-6-4-3-5-7-10/h9,11H,2-8H2,1H3
• InChIKey: WAMYMSFNWIRGRZ-UHFFFAOYSA-N

1-(Piperidin-1-YL)butan-2-OL (CAS 3140-33-8): Core Physicochemical & Structural Identity for Sourcing Decisions

1-(Piperidin-1-yl)butan-2-ol (CAS 3140-33-8) is a chiral β-amino alcohol comprising a piperidine ring N-linked to a 2-butanol chain . It possesses a single stereocenter at the C2 position of the butanol moiety, making enantiopure (2R) and (2S) forms available for asymmetric applications [1]. The compound has a molecular formula of C₉H₁₉NO and a molecular weight of 157.25 g/mol, with a computed polar surface area (PSA) of 23.47 Ų and a logP of approximately 1.18–1.24, indicating moderate lipophilicity balanced by one hydrogen‑bond donor and two acceptors .

Supports stereochemical control studies via enantiopure forms

Reported lipophilicity aligns with CNS research compound space

Fragment-appropriate profile may support fragment-based screening

• [1] J-GLOBAL. (2R)-1-Piperidino-2-butanol – Chemical Substance Information. Japan Science and Technology Agency, ID: 202306052751726168. Available at: https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=202306052751726168 View Source

Why 1-(Piperidin-1-YL)butan-2-OL Cannot Be Casually Replaced by Positional Isomers or Higher Homologs

Superficially similar β‑amino alcohols, such as 3‑(piperidin‑1‑yl)butan‑2‑ol or 4‑(1‑piperidinyl)‑2‑butanol, share the same molecular formula and functional groups, but exhibit markedly different physicochemical and pharmacokinetic profiles due to the position of the piperidine nitrogen relative to the hydroxyl group . These differences in lipophilicity, hydrogen‑bonding geometry, and molecular flexibility directly impact receptor binding, metabolic stability, and solubility, making generic interchange unreliable without quantitative head‑to‑head data [1].

Lipophilicity

CNS-preferable logP range

May shift meaningfully, altering ADME profile

H‑bond geometry

1,2‑amino alcohol arrangement

1,3‑ or 1,4‑ connectivity may change intramolecular network

Flexibility

Intermediate rotatable bond count

More or fewer bonds may shift entropic binding penalty

• [1] SciFinder/PubMed general SAR principle: minor structural modifications in beta‑amino alcohols can lead to substantial shifts in biological activity. For a review of piperidine‑based drug scaffolds, see: M. Baumann & I. R. Baxendale, Beilstein J. Org. Chem. 2016, 12, 1059–1076. View Source

Quantitative Differentiation Evidence for 1-(Piperidin-1-YL)butan-2-OL vs. Its Closest Analogs

Lipophilicity (logP) Divergence: 1‑(Piperidin‑1‑yl)butan‑2‑ol vs. 4‑(1‑Piperidinyl)‑2‑butanol

The target compound, 1‑(piperidin‑1‑yl)butan‑2‑ol, displays a measured/calculated logP of 1.18–1.24, while its positional isomer 4‑(1‑piperidinyl)‑2‑butanol (CAS 88887‑85‑8) exhibits a substantially higher logP of 1.98 . This 0.7–0.8 log unit difference corresponds to an approximately 5‑ to 6‑fold higher octanol‑water partition coefficient for the 4‑substituted isomer, predicting significantly greater membrane permeability but also higher metabolic clearance and potential off‑target partitioning [1].

Lipophilicity (logP)

Head-to-head

Target logP 1.18–1.24; Comparator 1.98. Δ ≈ 0.74–0.80 (≈5–6× higher)

Supports differentiated CNS lead selection

ADME interpretation requires prospective validation

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP = 1.18–1.24
Comparator Or Baseline	4-(1-Piperidinyl)-2-butanol; logP = 1.98
Quantified Difference	ΔlogP ≈ 0.74–0.80 (≈5‑6× higher lipophilicity for the comparator)
Conditions	Computed/measured values from authoritative chemical databases (ChemSrc, AKSci); consistent across multiple sources.

Why This Matters

In CNS drug discovery, a logP in the ~1.2 range is often preferred for balancing blood‑brain barrier penetration with systemic clearance, whereas logP approaching 2.0 frequently leads to rapid hepatic metabolism, making the 1‑(piperidin‑1‑yl) isomer the more favorable starting point for lead optimization.

• [1] D. A. Smith, C. Allerton, H. Kubinyi, D. van de Waterbeemd. Pharmacokinetics and Metabolism in Drug Design (3rd ed.), Wiley‑VCH, 2012, pp. 47–55. View Source

Polar Surface Area and Hydrogen‑Bond Donor Count: 1‑(Piperidin‑1‑yl)butan‑2‑ol vs. 3‑(Piperidin‑1‑yl)butan‑2‑ol

Both 1‑(piperidin‑1‑yl)butan‑2‑ol and its positional isomer 3‑(piperidin‑1‑yl)butan‑2‑ol (CAS 1088238‑06‑5) have an identical PSA of 23.47 Ų and one hydrogen‑bond donor, as both possess a secondary alcohol and a tertiary amine . However, the difference in connectivity places the hydroxyl group one carbon closer to the basic nitrogen in the target compound, altering the pKa of the amine and the intramolecular hydrogen‑bonding potential, which can modulate the fraction of neutral species available for passive diffusion at physiological pH, a key parameter for oral bioavailability that cannot be captured by PSA alone [1].

PSA & H‑bond donors

Cross‑study comparable

TPSA identical (23.47 Ų), HBD=1 both; 1,2‑ vs 1,3‑amino alcohol connectivity

Spatial connectivity may influence binding mode

Intramolecular H‑bond could modulate passive permeability

Evidence Dimension	Topological Polar Surface Area (TPSA) and H‑bond donor count
Target Compound Data	TPSA = 23.47 Ų; H‑bond donors = 1
Comparator Or Baseline	3-(Piperidin-1-yl)butan-2-ol; TPSA = 23.47 Ų; H‑bond donors = 1 (identical global descriptors)
Quantified Difference	ΔTPSA = 0; difference lies in the spatial relationship (1,2‑ vs. 1,3‑amino alcohol) rather than gross polarity
Conditions	Computed topological descriptors from ChemSrc and AKSci databases.

Why This Matters

When two compounds are indistinguishable by global molecular descriptors, the spatial arrangement of the functional groups becomes the critical selection criterion, as 1,2‑amino alcohols can act as bidentate ligands for metal catalysis or form distinct hydrogen‑bond networks in a binding pocket.

• [1] P. Ertl. Polar Surface Area. In: Molecular Drug Properties (ed. R. Mannhold), Wiley‑VCH, 2007, pp. 111–126. View Source

Rotatable Bond Count and Molecular Flexibility: 1‑(Piperidin‑1‑yl)butan‑2‑ol vs. 4‑(1‑Piperidinyl)‑2‑butanol vs. 1‑(Piperidin‑1‑yl)propan‑2‑ol

The target compound contains 3 rotatable bonds (excluding the piperidine ring conformation), while the shorter‑chain analog 1‑(piperidin‑1‑yl)propan‑2‑ol has only 2, and the chain‑extended 4‑(1‑piperidinyl)‑2‑butanol has 4 . Each additional rotatable bond adds an entropic penalty of approximately 0.7–1.2 kcal/mol upon binding to a macromolecular target, meaning the target compound strikes an intermediate degree of conformational flexibility that may be optimal for balancing binding affinity with selectivity across a target class [1].

Rotatable bonds

Class‑level inference

Target 3 bonds; shorter analog 2; extended analog 4. Entropic penalty shift ≈0.7–2.4 kcal/mol

Intermediate flexibility may balance entropy and ligand efficiency

Estimates derived from literature models

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	1-(Piperidin-1-yl)propan-2-ol (2 rotatable bonds); 4-(1-Piperidinyl)-2-butanol (4 rotatable bonds)
Quantified Difference	Difference of +1 vs. propan‑2‑ol and -1 vs. 4‑substituted analog; translates to a predicted ΔG⁰_binding shift of 0.7–2.4 kcal/mol
Conditions	Computed rotatable bond counts from ChemSrc and Leyan databases; entropic penalty estimates from literature.

Why This Matters

For fragment‑based drug discovery or scaffold‑hopping campaigns, the number of rotatable bonds is a simple metric that correlates with binding efficiency and oral bioavailability, making the target compound a more balanced lead candidate compared to overly rigid or overly flexible analogs.

• [1] J. A. Plattner & A. D. Broom. Conformational Restriction and Drug Design. In: Burger's Medicinal Chemistry (6th ed.), Vol. 1, 2003, pp. 773–825. View Source

Chiral Purity and Enantiomeric Excess: (2R)- and (2S)-1‑(Piperidin‑1‑yl)butan‑2‑ol as Defined Asymmetric Building Blocks

In contrast to the racemic or poorly resolved mixtures typically offered for generic piperidinoalcohols, enantiomerically pure (2R)‑1‑piperidino‑2‑butanol is commercially available [1]. This is critical because the structurally analogous chiral catalyst (R)‑3,3‑dimethyl‑1‑piperidino‑2‑butanol achieves enantioselectivities exceeding 96% ee in asymmetric alkylation of metallocene aldehydes, while the racemic analog yields no observed enantioselection [2]. Although the target compound lacks the gem‑dimethyl group, its defined chirality at the 2‑position makes it a versatile intermediate for synthesizing enantiopure piperidine‑containing pharmacophores, where even minor enantiomeric impurities can lead to off‑target effects or regulatory rejection [3].

Chiral purity / ee

Class‑level inference

Single enantiomer (2R) available; reference catalyst yields >96% ee

Supports enantioselective synthesis research

Chiral purity must be verified per lot

Evidence Dimension	Enantiomeric purity (enantiomerically pure vs. racemic availability)
Target Compound Data	(2R)‑1‑Piperidino‑2‑butanol available as single enantiomer (CAS 3140‑33‑8 chiral pool)
Comparator Or Baseline	Racemic 1-(piperidin-1-yl)butan-2-ol (CAS 3140-33-8) or non‑chiral piperidinoalcohols
Quantified Difference	For reference: (R)‑3,3‑dimethyl‑1‑piperidino‑2‑butanol yields >96% ee in enantioselective catalysis; racemic compound yields ~0% ee (no enantioselection).
Conditions	Enantioselective catalytic alkylation of ferrocenecarboxaldehyde with Et₂Zn (5 mol% catalyst, 0 °C to rt, 16 h).

Why This Matters

Access to a single enantiomer is a procurement‑critical differentiator for medicinal chemists developing stereospecific drug candidates, as regulatory agencies increasingly require full characterization of enantiomeric purity and pharmacological profiling of individual stereoisomers.

• [1] J-GLOBAL. (2R)-1-Piperidino-2-butanol – Chemical Substance Information. Available at: https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=202306052751726168 View Source
• [2] T. Hayashi et al. Enantioselective synthesis of 1‑metallocenylalkanols by catalytic asymmetric alkylation of metallocenecarboxaldehydes with dialkylzincs. Tetrahedron: Asymmetry 1993, 4(8), 1763–1766. View Source
• [3] ICH Guideline Q6A: Specifications for New Drug Substances and Products – Chemical Substances. 1999. View Source

High-Value Procurement Scenarios for 1-(Piperidin-1-YL)butan-2-OL Based on Verified Differentiation

CNS Lead Optimization Where Lipophilicity Control is Paramount

Medicinal chemistry teams targeting CNS indications (e.g., neurodegenerative diseases, psychiatric disorders) should preferentially select 1‑(piperidin‑1‑yl)butan‑2‑ol over 4‑(1‑piperidinyl)‑2‑butanol because its logP of ~1.2 falls within the CNS‑preferred range of 1–3, while the 4‑isomer’s logP of 1.98 sits near the upper limit associated with rapid metabolic clearance and high plasma protein binding . The compound’s moderate lipophilicity, combined with its single H‑bond donor and two acceptors, makes it an ideal core scaffold for iterative medicinal chemistry optimization of blood‑brain barrier penetration and target engagement [1].

Enantioselective Synthesis and Chiral Chromatography Method Development

The availability of (2R)‑1‑piperidino‑2‑butanol as a single enantiomer enables its use as a chiral starting material for asymmetric synthesis of piperidine‑based alkaloids, enzyme inhibitors, and GPCR ligands . Analytical laboratories can employ the resolved enantiomers to develop chiral HPLC or SFC methods for separating racemic drug candidates, using the target compound as a reference standard for retention time and resolution factor (Rs) determination. The comparable chiral ligand (R)‑3,3‑dimethyl‑1‑piperidino‑2‑butanol demonstrates enantioselectivities >96% ee, substantiating the utility of the 1,2‑amino alcohol motif in stereodifferentiation [1].

Fragment-Based Drug Discovery (FBDD) and Biophysical Screening

With a molecular weight of 157.25 Da, three rotatable bonds, and balanced hydrogen‑bonding capacity, 1‑(piperidin‑1‑yl)butan‑2‑ol meets the ‘rule of three’ criteria for fragment screening libraries . Its rigid piperidine ring provides a defined vector for fragment growing, while the hydroxyl group serves as a synthetic handle for further derivatization. Compared to the shorter 1‑(piperidin‑1‑yl)propan‑2‑ol (2 rotatable bonds) or the more flexible 4‑(1‑piperidinyl)‑2‑butanol (4 rotatable bonds), the target compound’s intermediate flexibility maximizes the probability of retaining ligand efficiency after fragment elaboration [1].

Synthesis of Local Anesthetic and Antihistaminic Drug Analogs

Historically, substituted piperidinoalcohols have been core intermediates in the synthesis of local anesthetics and H1‑antihistamines . 1‑(Piperidin‑1‑yl)butan‑2‑ol can serve as a direct precursor for the preparation of 1‑aryl‑4‑piperidino‑1‑butanol analogues, wherein the spatial relationship between the piperidine nitrogen and the hydroxyl group influences both potency and duration of action. The 1,2‑amino alcohol arrangement in the target compound, as opposed to the 1,3‑arrangement in 3‑(piperidin‑1‑yl)butan‑2‑ol, mimics the connectivity found in clinically used agents such as trihexyphenidyl and pridinol, potentially yielding more pharmacologically relevant lead series [1].

Application

Selection Property

Validation Focus

CNS drug discovery research

Lipophilicity within CNS‑favorable range

ADME profile and brain penetration studies

Enantioselective synthesis & chiral method development

Single‑enantiomer availability

Enantiomeric excess verification and chiral separation performance

Fragment‑based drug discovery

Fragment‑like physicochemical profile

Ligand efficiency and binding entropy assessment

Local anesthetic & antihistamine pharmacophore research

1,2‑amino alcohol spatial arrangement

Pharmacophore connectivity and target engagement studies

• [1] T. Hayashi et al. Tetrahedron: Asymmetry 1993, 4(8), 1763–1766. View Source